Cas no 56327-78-7 (2-isocyanato-1-methyl-3-nitrobenzene)
2-Isocyanato-1-methyl-3-nitrobenzene is a nitro-substituted aromatic isocyanate with the molecular formula C8H6N2O3. This compound is characterized by the presence of a reactive isocyanate group (–NCO) and a nitro (–NO2) substituent on a methylated benzene ring, making it a versatile intermediate in organic synthesis. Its key advantages include high reactivity in polyurethane and polyurea formation, as well as utility in crosslinking applications due to the electron-withdrawing nitro group, which enhances electrophilicity. The compound is also employed in the synthesis of specialty polymers and coatings, where its structural features contribute to improved thermal and chemical resistance. Proper handling is essential due to its potential sensitization and reactivity hazards.
56327-78-7 structure
Product Name:2-isocyanato-1-methyl-3-nitrobenzene
CAS No:56327-78-7
MF:C8H6N2O3
MW:178.14484167099
CID:880876
PubChem ID:3571359
Update Time:2025-06-08
2-isocyanato-1-methyl-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-isocyanato-1-methyl-3-nitrobenzene
- 2-Methyl-6-nitrophenyl isocyanate
- 2-METHYL-6-NITROPHENYL ISOCYANATE 97
- 2-Methyl-6-nitrophenyl isocyanate, 97%
- Z367445552
- AKOS005202896
- EN300-245145
- SCHEMBL3842417
- DTXSID50393752
- 56327-78-7
-
- Inchi： 1S/C8H6N2O3/c1-6-3-2-4-7(10(12)13)8(6)9-5-11/h2-4H,1H3
- InChI Key： WIYDOZQPANZDMW-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(C)=C1N=C=O)=O
Computed Properties
- Exact Mass: 178.03800
- Monoisotopic Mass: 178.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 72-75 °C(lit.)
- PSA: 75.25000
- LogP: 2.39370
- Solubility: Not available
2-isocyanato-1-methyl-3-nitrobenzene Security Information
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S22; S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
2-isocyanato-1-methyl-3-nitrobenzene Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-isocyanato-1-methyl-3-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B450203-10mg |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450203-50mg |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B450203-100mg |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-245145-0.05g |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 95.0% | 0.05g |
$101.0 | 2025-02-20 | |
| Enamine | EN300-245145-0.1g |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 95.0% | 0.1g |
$152.0 | 2025-02-20 | |
| Enamine | EN300-245145-0.25g |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 95.0% | 0.25g |
$216.0 | 2025-02-20 | |
| Enamine | EN300-245145-0.5g |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 95.0% | 0.5g |
$407.0 | 2025-02-20 | |
| Enamine | EN300-245145-1.0g |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 95.0% | 1.0g |
$528.0 | 2025-02-20 | |
| Enamine | EN300-245145-2.5g |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 95.0% | 2.5g |
$1034.0 | 2025-02-20 | |
| Enamine | EN300-245145-5.0g |
2-isocyanato-1-methyl-3-nitrobenzene |
56327-78-7 | 95.0% | 5.0g |
$1530.0 | 2025-02-20 |
2-isocyanato-1-methyl-3-nitrobenzene Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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